Cas no 728934-83-6 (Benzaldehyde, 3-[(5-chloro-2-pyridinyl)oxy]-)

• Product Name: Benzaldehyde, 3-[(5-chloro-2-pyridinyl)oxy]-
• CAS No: 728934-83-6
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 1757835
• Update Time: 2024-11-26

Benzaldehyde, 3-[(5-chloro-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-[(5-chloro-2-pyridinyl)oxy]-
• 3-[(5-Chloro-2-pyridinyl)oxy]benzaldehyde

• Inchi： 1S/C12H8ClNO2/c13-10-4-5-12(14-7-10)16-11-3-1-2-9(6-11)8-15/h1-8H
• InChI Key： SWMCEIOIAFHIBH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(OC2=NC=C(Cl)C=C2)=C1

Computed Properties

• Exact Mass: 233.024
• Monoisotopic Mass: 233.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 379.9±27.0 °C(Predicted)
• pka: 0.47±0.22(Predicted)